Cas no 92096-08-7 (Ethanone, 1-[5-[(dimethylamino)methyl]-3-isoxazolyl]- (9CI))
92096-08-7 structure
Product Name:Ethanone, 1-[5-[(dimethylamino)methyl]-3-isoxazolyl]- (9CI)
CAS No:92096-08-7
MF:C8H12N2O2
MW:168.193081855774
CID:997896
PubChem ID:45099343
Update Time:2025-04-20
Ethanone, 1-[5-[(dimethylamino)methyl]-3-isoxazolyl]- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 1-[5-[(dimethylamino)methyl]-3-isoxazolyl]- (9CI)
- Ethanone,1-[5-[(dimethylamino)methyl]-3-isoxazolyl]-(9ci)
- 92096-08-7
- 1-(5-((Dimethylamino)methyl)isoxazol-3-yl)ethanone
- DB-276288
- Ethanone, 1-[5-[(dimethylamino)methyl]-3-isoxazolyl]-
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- Inchi: 1S/C8H12N2O2/c1-6(11)8-4-7(12-9-8)5-10(2)3/h4H,5H2,1-3H3
- InChI Key: ONUQBZLGUUKKGV-UHFFFAOYSA-N
- SMILES: O1C(=CC(C(C)=O)=N1)CN(C)C
Computed Properties
- Exact Mass: 168.089877630g/mol
- Monoisotopic Mass: 168.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 46.3Ų
Ethanone, 1-[5-[(dimethylamino)methyl]-3-isoxazolyl]- (9CI) Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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